Cas no 2227910-86-1 ((3S)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227910-86-1
• MF: C₁₁H₁₃ClO₄
• MW: 244.671522855759
• CID: 6571213
• PubChem ID: 165694934
• Update Time: 2025-10-29

(3S)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid
• EN300-1995638
• 2227910-86-1

• Inchi： 1S/C11H13ClO4/c1-2-16-10-4-3-7(12)5-8(10)9(13)6-11(14)15/h3-5,9,13H,2,6H2,1H3,(H,14,15)/t9-/m0/s1
• InChI Key： GBRVCZXOGYGBED-VIFPVBQESA-N
• SMILES： ClC1C=CC(=C(C=1)[C@H](CC(=O)O)O)OCC

Computed Properties

• Exact Mass: 244.0502366g/mol
• Monoisotopic Mass: 244.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on (3S)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid

Introduction to (3S)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227910-86-1)

(3S)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227910-86-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of hydroxypropanoic acids, which are known for their diverse biological properties and applications in drug discovery.

The chiral center at the 3-position of the propanoic acid backbone imparts enantiomeric specificity, which is crucial for its biological activity. The presence of a 5-chloro-2-ethoxyphenyl substituent further enhances the compound's pharmacological profile by introducing additional functional groups that can interact with biological targets. These structural characteristics make (3S)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid a promising candidate for various therapeutic applications.

Recent studies have focused on elucidating the mechanisms of action and potential therapeutic uses of this compound. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that (3S)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Additionally, this compound has been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that (3S)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid can scavenge free radicals and protect cells from oxidative damage, suggesting its potential as a therapeutic agent in these conditions.

In the realm of cancer research, (3S)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid has shown promise as an anti-cancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells, by modulating key signaling pathways such as p53 and Bcl-2. These findings highlight its potential as a novel chemotherapeutic agent.

The pharmacokinetic properties of (3S)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid have also been studied to evaluate its suitability for clinical development. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring its effectiveness and safety as a therapeutic agent. These properties are further enhanced by its chiral nature, which allows for the development of enantiomerically pure forms with optimized pharmacological profiles.

Furthermore, the synthesis and chemical characterization of (3S)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid have been extensively reported in the literature. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively, making it accessible for large-scale production and further research. The use of chiral catalysts and asymmetric synthesis techniques has been particularly effective in achieving high enantiomeric purity.

In conclusion, (3S)-3-(5-chloro-2-ethoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227910-86-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features, coupled with its anti-inflammatory, antioxidant, and anti-cancer properties, make it an exciting target for further investigation and development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound is poised to play a crucial role in advancing our understanding and treatment of several diseases.